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Compound of Interest

Compound Name: Methyl cyclopentylphenylglycolate

Cat. No.: B023521

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Methyl
Cyclopentylphenylglycolate

Methyl cyclopentylphenylglycolate, a notable organic compound, holds considerable interest
within the realms of organic synthesis and materials science. As an ester derivative of
cyclopentylmandelic acid, its molecular structure offers a versatile scaffold for the development
of novel chemical entities. Understanding its fundamental physical properties, such as boiling
point and density, is a critical prerequisite for its effective application in research and
development, influencing everything from reaction kinetics and purification methodologies to
formulation and material characterization. This guide provides a detailed examination of these
key physical parameters, supported by established experimental protocols for their accurate
determination.

Core Physical Properties of Methyl
Cyclopentylphenylglycolate

The physical state of Methyl cyclopentylphenylglycolate at ambient conditions is described
as a pale oil, indicating it is a liquid with relatively low volatility at room temperature.[1] The
guantitative physical properties are summarized in the table below.
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Physical Property Value Conditions Source
Boiling Point 120-127 °C at 0.25 Torr [2][3]
357.539 °C at 760 mmHg [1]

Density 1.160 + 0.06 g/cm?3 Predicted [2][3]
1.161 g/cm3 Not specified [1]

Note: The significant difference in boiling points is attributed to the vastly different pressure
conditions under which they were determined. The lower boiling point at reduced pressure
(vacuum) is a common characteristic of organic compounds, allowing for distillation at lower
temperatures to prevent decompaosition.

Experimental Determination of Physical Properties

Accurate determination of the boiling point and density of Methyl cyclopentylphenylglycolate
is essential for its characterization and use in further applications. The following sections detail
robust experimental methodologies for obtaining these values.

Boiling Point Determination via Vacuum Distillation

Given the high boiling point of Methyl cyclopentylphenylglycolate at atmospheric pressure,
vacuum distillation is the preferred method for its purification and boiling point determination.
This technique allows the substance to boil at a significantly lower temperature, thereby
preventing potential thermal degradation.

Methodology:

o Apparatus Setup: A standard simple distillation apparatus is assembled, ensuring all
glassware joints are properly sealed to maintain a vacuum. A heat-resistant flask (distilling
flask) is charged with the Methyl cyclopentylphenylglycolate sample and a few boiling
chips or a magnetic stir bar to ensure smooth boiling. The thermometer is positioned so that
the top of the bulb is level with the side arm of the distillation head.

e Vacuum Application: The apparatus is connected to a vacuum source, and the pressure is
gradually reduced to the desired level (e.g., 0.25 Torr) and monitored with a manometer.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ProductChemicalPropertiesCB3167027_EN.htm
https://www.chemicalbook.com/price-india/19833-96-6.htm
https://www.lookchem.com/casno19833-96-6.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB3167027_EN.htm
https://www.chemicalbook.com/price-india/19833-96-6.htm
https://www.lookchem.com/casno19833-96-6.html
https://www.benchchem.com/product/b023521?utm_src=pdf-body
https://www.benchchem.com/product/b023521?utm_src=pdf-body
https://www.benchchem.com/product/b023521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Heating: The distilling flask is gently heated using a heating mantle. The temperature is
slowly increased until the liquid begins to boil.

e Equilibrium and Measurement: As the vapor condenses on the thermometer bulb, a stable
temperature reading will be observed. This equilibrium temperature, where the vapor and
liquid phases are in equilibrium, is recorded as the boiling point at the measured pressure.[4]

[5]

o Data Recording: It is crucial to record both the boiling temperature and the precise pressure
at which the measurement was taken.[5]
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Experimental Procedure

Observe and Record Record Final Boiling Point
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Calculate Volume of Pycnometer
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Calculate Density of Sample
(p_sample = m_sample / V)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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